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Compound of Interest

Compound Name: CHROMIC SULFATE

Cat. No.: B079939

Introduction

Chromic sulfate, also known as chromium(lll) sulfate, is a significant inorganic compound
widely utilized in various industrial processes, including leather tanning, pigment production,
and as a mordant in the textile industry.[1] Its chemical properties are largely dictated by its
specific form, as it exists in both anhydrous and various hydrated states. This guide provides a
detailed overview of the chemical formula and molecular weight of the common forms of
chromic sulfate, intended for researchers, scientists, and professionals in drug development.

Chemical Formula and Nomenclature

The chemical formula for chromic sulfate is generally represented as Cr2(S0Oa4)s.[2] However,
the compound is hygroscopic and readily forms hydrates, with the number of water molecules
(x) in the formula Cr2(SOa4)3-x(H20) varying.[3] The most common and well-characterized forms
are the anhydrous salt and several hydrated versions, each with distinct properties.

e Anhydrous Chromic Sulfate (Cr2(SOa4)3): This form is a reddish-brown crystalline solid.[3][4]
It is notably insoluble in water and acids.[4]

» Hydrated Chromic Sulfate: These are typically violet or green solids that are soluble in
water.[3] The color and solubility are dependent on the specific coordination chemistry of the
chromium ion with water and sulfate ligands. The most prominent hydrates include:
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o Octadecahydrate (Crz2(S0Oa4)3-18H20): A violet crystalline solid.[3][4] Its formula can be
more descriptively written as [Cr(H20)e]2(SOa4)3-6H20, indicating that six water molecules
are part of the chromium aquo complex, and the remaining are interstitial water of
crystallization.[3][5]

o Pentadecahydrate (Cr2(SOa4)3-15H20): A dark green amorphous solid.[3][4] This form is
obtained by heating the octadecahydrate form.[3][5]

In addition to these, other hydrates such as the dodecahydrate (Cr2(S0a4)3-12H20) are also
known.[3]

Molecular Weight

The molecular weight (or molar mass) of chromic sulfate is a critical parameter for
stoichiometric calculations in experimental and industrial settings. It is calculated based on the
atomic weights of its constituent elements: Chromium (Cr), Sulfur (S), Oxygen (O), and
Hydrogen (H).

The molecular weight varies significantly between the anhydrous and hydrated forms due to
the mass of the water molecules.

¢ Anhydrous Chromic Sulfate (Cr2(SOa4)3): The molecular weight is approximately 392.16
g/mol .[5][6]

e Hydrated Chromic Sulfate:

o Octadecahydrate (Crz(SOa4)3-18H20): The molecular weight is approximately 716.45 g/mol
131171

o Pentadecahydrate (Cr2(S0Oa4)3-15H20): The molecular weight is approximately 662.41
g/mol .[7][8]

o Dodecahydrate (Crz(SOa4)3-12H20): The molecular weight is approximately 608.363 g/mol
3]

Data Presentation
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The quantitative data for the common forms of chromic sulfate are summarized in the table

below for ease of comparison.

. Molecular
Chemical .
Form Weight (g/mol  Appearance CAS Number
Formula
)
Reddish-brown
Anhydrous Cr2(SO0a4)s3 392.16[6] 10101-53-8[3]
crystals[3]
Octadecahydrate  Crz(SOa4)3:18H20  716.45[3] Violet crystals[3] 13520-66-6[3]
Pentadecahydrat Dark green
Crz(S04)3:15H20  662.41[8] _ 10031-37-5[3]
e solid[3]
Dodecahydrate Cr2(S04)3-:12H20  608.363[3] Not specified 15244-38-9[3]

Experimental Protocols

Determination of Molecular Weight via Mass Spectrometry

The molecular weight of chromic sulfate and its various hydrates can be experimentally

determined using mass spectrometry. A standard protocol for this analysis would involve the

following conceptual steps:

» Sample Preparation: A dilute solution of the chromic sulfate sample is prepared in a

suitable solvent, typically deionized water for the hydrated forms. For the anhydrous form, a

solvent system in which it has some solubility or can be ionized is required.

« lonization: The prepared sample is introduced into the mass spectrometer. Electrospray

ionization (ESI) is a common technique for such inorganic complexes. ESI transforms the

chromium sulfate species in the solution into gas-phase ions with minimal fragmentation.

e Mass Analysis: The generated ions are then guided into a mass analyzer (e.g., quadrupole,

time-of-flight). The analyzer separates the ions based on their mass-to-charge ratio (m/z).

o Detection: The separated ions are detected, and a mass spectrum is generated, which plots

ion intensity versus the m/z ratio.
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+ Data Interpretation: The peaks in the mass spectrum correspond to the different ionic
species derived from the sample. The molecular weight of the parent compound can be
deduced from the m/z values of the observed ions. For hydrated species, peaks
corresponding to the loss of water molecules may also be observed.

Visualization

The logical relationship between the hydrated and anhydrous forms of chromic sulfate, as
well as the constituent ions, can be visualized.
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Caption: Relationship between hydrated and anhydrous chromic sulfate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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